

ortataxel tumor necrosis factor inhibition

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Ortataxel

CAS No.: 186348-23-2

Cat. No.: S548182

Get Quote

Ortataxel: A Next-Generation Taxane

Ortataxel is a taxane derivative designed to overcome limitations of older drugs like paclitaxel and docetaxel [1]. Its development focuses on improved anticancer efficacy rather than TNF inhibition.

- Primary Mechanism:** Like other taxanes, **ortataxel** targets **β -tubulin** to stabilize microtubules, arresting cell division at the G2/M phase and inducing apoptosis (programmed cell death) in cancer cells [1].
- Development Goals:** Next-generation taxanes like **ortataxel** aim to overcome multidrug resistance (MDR) in tumors, eradicate cancer stem cells, and improve pharmacological properties [1]. Some achieve this by being poor substrates for the P-glycoprotein (Pgp) efflux pump, a common resistance mechanism [1].

The table below summarizes **ortataxel** among other taxanes for comparison:

Drug Name	Generation	Primary Mechanism of Action	Key Development Goal
Paclitaxel	First	Microtubule stabilization, cell cycle arrest at G2/M [1]	Initial broad-spectrum anticancer activity [1]
Docetaxel	First	Microtubule stabilization (more potent than paclitaxel) [1]	Improved efficacy over paclitaxel [1]
Cabazitaxel	First	Microtubule stabilization [1]	Treatment of taxane-resistant cancers [1]


Drug Name	Generation	Primary Mechanism of Action	Key Development Goal
Ortataxel	Next-Generation	Microtubule stabilization, overcoming multidrug resistance [1]	Overcome MDR, target cancer stem cells [1]

TNF Inhibition: A Different Therapeutic Pathway

Tumor Necrosis Factor-alpha (TNF- α) is a cytokine that plays a central role in inflammation and autoimmune diseases [2]. Inhibition of TNF is a well-established strategy for treating conditions like rheumatoid arthritis, inflammatory bowel disease, and psoriatic arthritis [2] [3].

- **Primary Mechanism:** TNF inhibitors work by blocking the interaction between TNF- α and its receptors (TNFR1 and TNFR2), thereby suppressing the pro-inflammatory signaling pathways that drive disease pathology [2] [3] [4].
- **Therapeutic Agents:** Currently approved TNF inhibitors are **biologics** such as monoclonal antibodies (e.g., infliximab, adalimumab) and a fusion protein (etanercept) [2] [3] [4]. There is significant research interest in developing small-molecule TNF inhibitors, but this remains a distinct field from taxane development [4].

The diagram below illustrates the core TNF signaling pathway that these inhibitors target.



[Click to download full resolution via product page](#)

The contrasting mechanisms of taxanes and TNF inhibitors highlight their different therapeutic applications. Ongoing research focuses on improving each class independently.

How to Explore Further

While no link between **ortataxel** and TNF inhibition is currently reported, you can stay updated on this research:

- **Search Specialized Databases:** Use platforms like PubMed and Google Scholar with keywords such as "**ortataxel** immune modulation" or "taxanes TNF-alpha"
- **Monitor Clinical Trials:** Check ClinicalTrials.gov for any new findings on **ortataxel**'s mechanisms of action

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Strategies for the drug discovery and development of ... [pmc.ncbi.nlm.nih.gov]
2. The Role of Tumor Alpha (Necrosis - α) in Autoimmune... Factor TNF [pmc.ncbi.nlm.nih.gov]
3. Tumor Necrosis Factor Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
4. Unravelling the potential of small molecule tumor necrosis ... [sciencedirect.com]

To cite this document: Smolecule. [ortataxel tumor necrosis factor inhibition]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548182#ortataxel-tumor-necrosis-factor-inhibition>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com